Cas no 5617-54-9 (Heptanedioic acid,2,4,6-trioxo-)

Heptanedioic acid,2,4,6-trioxo- structure
5617-54-9 structure
Product Name:Heptanedioic acid,2,4,6-trioxo-
CAS No:5617-54-9
MF:C7H6O7
MW:202.118342876434
CID:369390
PubChem ID:79719
Update Time:2025-04-19

Heptanedioic acid,2,4,6-trioxo- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid,2,4,6-trioxo-
    • 2,4,6-Trioxoheptanedioic acid
    • EINECS 227-042-4
    • DTXSID20204700
    • 5617-54-9
    • UNII-HC7X7VH2YG
    • NS00033474
    • Heptanedioic acid, 2,4,6-trioxo-
    • HC7X7VH2YG
    • Inchi: 1S/C7H6O7/c8-3(1-4(9)6(11)12)2-5(10)7(13)14/h1-2H2,(H,11,12)(H,13,14)
    • InChI Key: VIZWSBKJYCBUCA-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(=O)O)=O)CC(C(=O)O)=O

Computed Properties

  • Exact Mass: 202.01128
  • Monoisotopic Mass: 202.011353
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.9
  • Topological Polar Surface Area: 126

Experimental Properties

  • Density: 1.62
  • Boiling Point: 403.2°C at 760 mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.516
  • PSA: 125.81
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